sodium 3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoate
sodium 3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoate
Iothalamate Sodium is the sodium salt form of iothalamate, an organic iodine compound and a radiographic contrast medium. Iothalamate sodium blocks x-rays as they pass through the body, thereby allowing body structures not containing iodine to be visualized. The degree of opacity produced by iothalamate sodium is directly proportional to the total amount of the iodinated contrast agent in the path of the x-rays. The visualization of body structures is dependent upon the distribution and elimination of iothalamate sodium. (NCI05)
A contrast medium in diagnostic radiology with properties similar to those of diatrizoic acid. It is used primarily as its sodium and meglumine (IOTHALAMATE MEGLUMINE) salts.
A contrast medium in diagnostic radiology with properties similar to those of diatrizoic acid. It is used primarily as its sodium and meglumine (IOTHALAMATE MEGLUMINE) salts.
Brand Name:
Vulcanchem
CAS No.:
1225-20-3
VCID:
VC0073550
InChI:
InChI=1S/C11H9I3N2O4.Na/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20;/h1-2H3,(H,15,18)(H,16,17)(H,19,20);/q;+1/p-1
SMILES:
CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+]
Molecular Formula:
C11H8I3N2NaO4
Molecular Weight:
635.89 g/mol
sodium 3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoate
CAS No.: 1225-20-3
Main Products
VCID: VC0073550
Molecular Formula: C11H8I3N2NaO4
Molecular Weight: 635.89 g/mol
![sodium 3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoate - 1225-20-3](/images/no_structure.jpg)
| CAS No. | 1225-20-3 |
|---|---|
| Product Name | sodium 3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoate |
| Molecular Formula | C11H8I3N2NaO4 |
| Molecular Weight | 635.89 g/mol |
| IUPAC Name | sodium;3-acetamido-2,4,6-triiodo-5-(methylcarbamoyl)benzoate |
| Standard InChI | InChI=1S/C11H9I3N2O4.Na/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20;/h1-2H3,(H,15,18)(H,16,17)(H,19,20);/q;+1/p-1 |
| Standard InChIKey | WCIMWHNSWLLELS-UHFFFAOYSA-M |
| Isomeric SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+] |
| SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+] |
| Canonical SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+] |
| Description | Iothalamate Sodium is the sodium salt form of iothalamate, an organic iodine compound and a radiographic contrast medium. Iothalamate sodium blocks x-rays as they pass through the body, thereby allowing body structures not containing iodine to be visualized. The degree of opacity produced by iothalamate sodium is directly proportional to the total amount of the iodinated contrast agent in the path of the x-rays. The visualization of body structures is dependent upon the distribution and elimination of iothalamate sodium. (NCI05) A contrast medium in diagnostic radiology with properties similar to those of diatrizoic acid. It is used primarily as its sodium and meglumine (IOTHALAMATE MEGLUMINE) salts. |
| Related CAS | 2276-90-6 (Parent) |
| Synonyms | Acid, Iotalamic Acid, Iothalamic Acid, Methalamic Angio Conray Angio-Conray AngioConray Conray 420 Iodothalamate Iotalamic Acid Iothalamate Iothalamate, Sodium Iothalamic Acid Iothalamic Acid, Calcium (2:1) Salt Iothalamic Acid, Monosilver (1+) Salt Iothalamic Acid, Monosodium Salt Iothalamic Acid, Monosodium Salt, Dimer Lopamidol Methalamic Acid Sodium Iothalamate |
| PubChem Compound | 23667529 |
| Last Modified | Nov 11 2021 |
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